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Compound of Interest

Compound Name: 4-Ethylresorcinol

Cat. No.: B1360110 Get Quote

An In-depth Technical Guide to 4-Ethylresorcinol for Researchers, Scientists, and Drug

Development Professionals.

This guide provides a comprehensive overview of the chemical and physical properties,

experimental protocols, and biological activities of 4-Ethylresorcinol, a resorcinol derivative

with significant applications in the cosmetic and pharmaceutical industries.

Chemical Properties
4-Ethylresorcinol, with the IUPAC name 4-ethylbenzene-1,3-diol, is a synthetic organic

compound.[1][2] It belongs to the resorcinol family, characterized by two hydroxyl groups

attached to a benzene ring.[1] The addition of an ethyl group at the fourth carbon enhances its

stability and performance in various formulations.[1] It is recognized for its role as a skin-

lightening agent and as an intermediate in the synthesis of dyes and antioxidants.[3]
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Property Value Source

Molecular Formula C8H10O2 [3][4][5]

Molecular Weight 138.16 g/mol [6]

CAS Number 2896-60-8 [3][4][6]

InChI Key
VGMJYYDKPUPTID-

UHFFFAOYSA-N
[3][5]

Canonical SMILES CCC1=C(C=C(C=C1)O)O [3][5]

pKa 10.06 ± 0.10 (Predicted) [7]

LogP (o/w) 1.731 (est) [8]

Physical Properties
4-Ethylresorcinol typically appears as a white to pale brown or light yellow crystalline solid.[2]

[3] It may have a faint phenolic odor.[3]

Property Value Source

Melting Point 95-98 °C [6][7]

Boiling Point
273.00 to 274.00 °C @ 760.00

mm Hg (est)
[8]

155 °C @ 10 mmHg [7][9]

Flash Point 134.4 °C (est) [8]

Vapor Pressure
0.003000 mmHg @ 25.00 °C

(est)
[8]

Water Solubility 5520 mg/L @ 25 °C (est) [8]

Solubility

Soluble in alcohol and

methanol.[3][8][9] In DMSO,

solubility is 100 mg/mL (723.77

mM), requiring ultrasonic

assistance.[4][10]
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Experimental Protocols
Synthesis of 4-Ethylresorcinol
Method 1: Reduction of 2,4-dihydroxy acetophenone

This method involves the reduction of 2,4-dihydroxy acetophenone to yield 4-Ethylresorcinol.
[11]

Apparatus: A three-necked round bottom flask equipped with a condenser, addition funnel,

and mechanical stirrer.

Reagents:

Raney Nickel and Ni supported on silica (50:50 combination): 15.2 g

Ethanol:water (50:50 mixture): 100 ml

2,4-dihydroxy acetophenone: 15.2 g

Water:ethanol mixture: 100 ml

Acetic acid: 10 ml

1,2-dichloroethane for crystallization.

Procedure:

Add the Raney Nickel and Ni-silica combination to the flask.

Add 100 ml of the 50:50 ethanol:water mixture and heat the reaction to reflux.

Dissolve the 2,4-dihydroxy acetophenone in 100 ml of the water:ethanol mixture and 10 ml

of acetic acid. Place this solution in the addition funnel.

Slowly add the 2,4-dihydroxy acetophenone solution dropwise to the refluxing mixture.

After the addition is complete, filter the reaction mixture through a Millipore filter to obtain a

pale yellow solution.
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Concentrate the solution in vacuo to yield a solid.

Crystallize the solid from 1,2-dichloroethane to obtain 4-Ethylresorcinol. This process

has an isolated yield of approximately 80%.[11]

Method 2: Clemmensen Reduction of Resacetophenone

This procedure utilizes a zinc amalgam and hydrochloric acid for the reduction.[12]

Reagents:

Resacetophenone: 50 g

Zinc amalgam: 200 g

15% Hydrochloric acid: 600 ml

Concentrated hydrochloric acid

Common salt

Ether

Chloroform for crystallization.

Procedure:

Treat 50 g of resacetophenone with 200 g of zinc amalgam and 600 ml of 15%

hydrochloric acid.

If the reaction becomes too vigorous, temporarily stop heating.

Continue heating for about 3 hours, frequently adding concentrated hydrochloric acid.

Decant the clear yellowish liquid from the zinc.

Saturate the liquid with common salt and extract with ether.

Evaporate the ethereal extract. The remaining liquid will solidify.
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Crystallize the solid from chloroform to yield pure 4-Ethylresorcinol (approximately 44 g).

[12]

Analytical Methods
High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be used for the analysis of 4-Ethylresorcinol.[13]

Column: Newcrom R1 or C18 HPLC column.[13]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[13]

Mass-Spec (MS) Compatibility: For MS-compatible applications, phosphoric acid should be

replaced with formic acid.[13]

UPLC Applications: Smaller 3 µm particle columns are available for faster UPLC

applications.[13] This method is scalable and can be used for preparative separation to

isolate impurities.[13]

Biological Activity and Mechanism of Action
4-Ethylresorcinol exhibits notable anti-hyperpigmentation and antioxidant properties.[4] Its

primary mechanism of action in cosmetics is the inhibition of tyrosinase, a key enzyme in

melanin synthesis.[3] This leads to a reduction in the appearance of dark spots and

hyperpigmentation.[3]

Studies have shown that 4-Ethylresorcinol can:

Inhibit the expression of tyrosinase-related protein 2 (TRP-2).[4][14]

Reduce the levels of cyclic AMP (cAMP).[4][14]

Inhibit the activities of protein kinase A (PKA) and tyrosinase in Melan-a cells.[4][14]

Inhibit lipid peroxidation, demonstrating antioxidant effects, with an IC50 of 38.4 μM in

mouse liver microsomes.[4][14]
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The hypopigmentary effects of 4-Ethylresorcinol are associated with the regulation of

downstream proteins in the PKA pathway.[15]

Melanin Synthesis Inhibition Pathway
The following diagram illustrates the signaling pathway involved in the inhibition of melanin

synthesis by 4-Ethylresorcinol.
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Caption: Signaling pathway of 4-Ethylresorcinol in melanin synthesis inhibition.

Experimental Workflows
In Vitro Analysis of Anti-Hyperpigmentary Effects
The following workflow outlines the key in vitro assays used to characterize the biological

activity of 4-Ethylresorcinol.
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In Vitro Assays
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(10-40 μM for 5 days)

Western Blot Analysis
(TRP-2 Protein Expression) cAMP Assay PKA Activity Assay Tyrosinase Activity Assay Lipid Peroxidation Assay

(Mouse Liver Microsomes)

Click to download full resolution via product page

Caption: Workflow for in vitro analysis of 4-Ethylresorcinol's biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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